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Compound of Interest

Compound Name: Ethyl 6-bromohexanoate

Cat. No.: B105882

Essential protocols for the safe handling, storage, and disposal of Ethyl 6-bromohexanoate to
ensure laboratory safety and procedural excellence.

For researchers, scientists, and drug development professionals, the integrity of your work and
the safety of your team are paramount. This guide provides immediate, essential safety and
logistical information for handling Ethyl 6-bromohexanoate, a flammable and irritant chemical.
Adherence to these procedures will minimize risks and ensure a secure laboratory
environment.

Hazard Identification and Personal Protective Equipment
(PPE)

Ethyl 6-bromohexanoate is classified as a flammable liquid and vapor that can cause skin
and serious eye irritation, and may also lead to respiratory irritation.[1][2][3] Therefore, stringent
adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[4]

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required to prevent
skin contact.[4]
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» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]
A lab coat should be worn at all times.

» Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[1]
[4] If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA or European
Standard EN 149 approved respirator should be used.[4]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Ethyl 6-bromohexanoate is crucial for minimizing exposure
and ensuring safety.

1. Pre-Use Checks and Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[4]

« Verify that the chemical fume hood is functioning correctly.

 Inspect all PPE for integrity before use.

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][4]
o Keep away from heat, sparks, open flames, and hot surfaces.[1][4]

2. In-Use Procedures:

» Handle the chemical exclusively within a certified chemical fume hood.

¢ Use only non-sparking tools and explosion-proof equipment.[4][5]

o Take precautionary measures against static discharge by grounding and bonding the
container and receiving equipment.[4][5]

e Avoid contact with skin, eyes, and clothing.[1][4]
e Avoid breathing mist, vapors, or spray.[4]

e Wash hands and any exposed skin thoroughly after handling.[1][4]
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3. Post-Use Procedures:

Tightly close the container after use.

Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

Remove and properly dispose of any contaminated PPE.

Wash hands thoroughly before leaving the laboratory.

Emergency First-Aid Measures

In the event of exposure, immediate action is critical.

Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least
15 minutes. Seek immediate medical attention.[4]

» Skin Contact: Take off immediately all contaminated clothing. Wash off with plenty of soap
and water for at least 15 minutes. If skin irritation occurs, get medical advice/attention.[1][4]

[5]

 Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[1][4]

 Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[4]

Quantitative Data Summary
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Property Value

Molecular Formula C8H15BrO2

Molecular Weight 223.11 g/mol

Boiling Point 128 - 130 °C @ 16 mmHg
Flash Point 58.3°C/136.94 °F
Density 1.254 g/mL at 25 °C
Refractive Index n20/D 1.458

Data sourced from various chemical suppliers.[4]

Disposal Plan

Proper disposal of Ethyl 6-bromohexanoate and its containers is essential to prevent
environmental contamination and comply with regulations.

o Waste Chemical: Dispose of contents and container to an approved waste disposal plant.[3]
[4] Do not allow the chemical to enter drains or groundwater systems.[4]

o Contaminated Materials: Any materials used to clean up spills, such as absorbent materials,
should be collected in a suitable, closed container for disposal.[4] Use spark-proof tools for
cleanup.[4]

o Regulatory Compliance: Waste generators must consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal.[4]

Experimental Workflow Visualization

The following diagram illustrates the standard operating procedure for the safe handling of
Ethyl 6-bromohexanoate, from initial preparation to final disposal.
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Caption: Workflow for safe handling of Ethyl 6-bromohexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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